Cas no 728034-36-4 (L-Proline,4-(fluoromethyl)-5-oxo-, (4S)-)

L-Proline,4-(fluoromethyl)-5-oxo-, (4S)- structure
728034-36-4 structure
Product Name:L-Proline,4-(fluoromethyl)-5-oxo-, (4S)-
CAS No:728034-36-4
MF:C6H8FNO3
MW:161.131025314331
CID:559114
PubChem ID:45082388
Update Time:2025-04-19

L-Proline,4-(fluoromethyl)-5-oxo-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • L-Proline,4-(fluoromethyl)-5-oxo-, (4S)-
    • L-Proline, 4-(fluoromethyl)-5-oxo-, (4S)- (9CI)
    • (2S,4S)-4-(fluoromethyl)-5-oxopyrrolidine-2-carboxylic acid
    • cis-4-monofluoromethyl-l-pyroglutamic acid
    • 728034-36-4
    • Inchi: 1S/C6H8FNO3/c7-2-3-1-4(6(10)11)8-5(3)9/h3-4H,1-2H2,(H,8,9)(H,10,11)/t3-,4+/m1/s1
    • InChI Key: XHGXLSCASXGUSO-DMTCNVIQSA-N
    • SMILES: FC[C@@H]1C(N[C@H](C(=O)O)C1)=O

Computed Properties

  • Exact Mass: 161.04882128g/mol
  • Monoisotopic Mass: 161.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 66.4Ų
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